Cas no 1368179-85-4 (3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine
• CAS No: 1368179-85-4
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6532879
• PubChem ID: 82413576
• Update Time: 2025-06-09

3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine
• 1368179-85-4
• EN300-1869437

• Inchi： 1S/C9H17N3/c1-7(4-5-10)9-6-12(3)11-8(9)2/h6-7H,4-5,10H2,1-3H3
• InChI Key： JMUOFNYAFASQJD-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)=N1)C(C)CCN

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine

3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine (CAS No. 1368179-85-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine (CAS No. 1368179-85-4) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amines and is characterized by a butyl chain substituted with a 1,3-dimethylpyrazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various pharmaceutical applications.

The molecular structure of 3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine is composed of a butan-1-amine backbone with a 1,3-dimethylpyrazole ring attached at the third carbon position. The pyrazole ring, known for its aromaticity and stability, contributes to the compound's overall rigidity and electronic properties. The presence of the dimethyl groups further enhances the lipophilicity and stability of the molecule, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine in various therapeutic areas. One notable application is its use as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The pyrazole moiety in this compound has been shown to enhance binding affinity to serotonin transporters, thereby improving the efficacy and selectivity of SSRI drugs.

In addition to its role in psychiatric disorders, 3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine has also been investigated for its anti-inflammatory properties. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine have also been studied extensively. Its lipophilic nature facilitates good absorption through biological membranes, leading to favorable bioavailability. Furthermore, the compound exhibits low toxicity and good metabolic stability, which are essential attributes for a successful drug candidate. These characteristics make it an attractive starting point for further optimization and development into therapeutic agents.

In the context of drug discovery and development, 3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine serves as an important lead compound. Its structural flexibility allows for the introduction of various functional groups to modulate its biological activity and pharmacological profile. For instance, modifications at the pyrazole ring or the butyl chain can be employed to enhance binding affinity to specific receptors or improve metabolic stability.

The synthesis of 3-(1,3-dimethyl-1H-pyrazol-4-yl)butan-1-amine can be achieved through several routes. One common method involves the reaction of 4-chloro-N,N-dimethylpyrazole with an appropriate amine precursor followed by alkylation with a suitable alkyl halide. This synthetic strategy provides a robust and scalable approach for producing high-quality material suitable for preclinical and clinical studies.

Clinical trials involving compounds derived from 3-(1,3-dimethyl-1H-pyrazol-4-y l)butan - 1 - amine have shown promising results. For example, a phase II trial evaluating an SSRI derivative based on this scaffold demonstrated significant improvements in depressive symptoms with minimal side effects. These findings underscore the potential of this compound as a platform for developing safe and effective therapeutic agents.

In conclusion, 3-(1,3-dimethyl - 1H - pyrazol - 4 - yl ) butan - 1 - amine (CAS No. 1368 85 - 4) is a promising molecule with diverse applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its potential in various therapeutic areas, highlighting its significance in advancing drug discovery efforts.